Cas no 135990-12-4 (3,5-Bis(bromomethyl)phenol)
3,5-Bis(bromomethyl)phenol Chemical and Physical Properties
Names and Identifiers
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- 3,5-Bis(bromomethyl)phenol
- 3,5-di(bromomethyl)phenol
- 3,5‐DI(BROMOMETHYL)PHENOL
- 3,5-di-(bromomethyl)phenol
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Computed Properties
- Exact Mass: 277.89400
Experimental Properties
- PSA: 20.23000
- LogP: 3.18200
3,5-Bis(bromomethyl)phenol Customs Data
- HS CODE:2908199090
- Customs Data:
China Customs Code:
2908199090Overview:
HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%
3,5-Bis(bromomethyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB154472-1g |
3,5-Di(bromomethyl)phenol; . |
135990-12-4 | 1g |
€714.60 | 2025-02-19 |
3,5-Bis(bromomethyl)phenol Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 3,5-Bis(bromomethyl)phenol
Recent Advances in the Application of 3,5-Bis(bromomethyl)phenol (CAS: 135990-12-4) in Chemical Biology and Pharmaceutical Research
3,5-Bis(bromomethyl)phenol (CAS: 135990-12-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its two bromomethyl functional groups attached to a phenol ring, serves as a critical building block for the synthesis of various bioactive molecules, including drug candidates and molecular probes. Recent studies have explored its utility in the development of novel therapeutic agents, targeted drug delivery systems, and chemical tools for biological investigations.
One of the most notable applications of 3,5-Bis(bromomethyl)phenol is its role in the synthesis of small-molecule inhibitors targeting specific enzymes or signaling pathways. For instance, researchers have utilized this compound to develop covalent inhibitors that selectively modify cysteine residues in target proteins, thereby modulating their activity. This approach has been particularly valuable in the field of oncology, where targeted covalent inhibitors offer a promising strategy for combating drug-resistant cancers. Recent publications highlight the successful use of 3,5-Bis(bromomethyl)phenol-derived compounds in preclinical models of breast and lung cancer.
In addition to its therapeutic potential, 3,5-Bis(bromomethyl)phenol has been employed as a crosslinking agent in the design of biomaterials and drug delivery systems. Its ability to form stable covalent bonds with nucleophilic groups, such as thiols and amines, makes it an ideal candidate for constructing polymer networks and nanoparticle-based carriers. A 2023 study demonstrated the efficacy of 3,5-Bis(bromomethyl)phenol-crosslinked hydrogels for sustained release of anti-inflammatory drugs, showcasing its potential in regenerative medicine and controlled drug delivery applications.
Recent advancements in synthetic methodologies have further expanded the utility of 3,5-Bis(bromomethyl)phenol. For example, researchers have developed efficient one-pot reactions that leverage its reactivity to generate complex heterocyclic scaffolds with potential pharmacological activities. These innovations have accelerated the discovery of new chemical entities for drug development, particularly in the areas of infectious diseases and neurodegenerative disorders. A 2024 publication in the Journal of Medicinal Chemistry reported the synthesis of a series of 3,5-Bis(bromomethyl)phenol-derived compounds with potent antimicrobial activity against multidrug-resistant bacterial strains.
Despite its promising applications, challenges remain in the optimization of 3,5-Bis(bromomethyl)phenol-based compounds for clinical use. Issues such as selectivity, pharmacokinetics, and potential off-target effects require careful consideration in future research. However, ongoing studies continue to explore innovative strategies to address these limitations, including the development of prodrug approaches and targeted delivery systems. The compound's versatility and reactivity ensure its continued relevance in chemical biology and pharmaceutical research, with new applications likely to emerge in the coming years.
In conclusion, 3,5-Bis(bromomethyl)phenol (CAS: 135990-12-4) represents a valuable tool in the arsenal of chemical biologists and medicinal chemists. Its unique chemical properties enable the creation of diverse bioactive molecules with potential therapeutic benefits. As research in this area progresses, further insights into its applications and mechanisms of action are expected to drive innovation in drug discovery and biomedical research.
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